Cas no 1261842-15-2 (Methyl 5-amino-2-(2,3-difluorophenyl)isonicotinate)

• Product Name: Methyl 5-amino-2-(2,3-difluorophenyl)isonicotinate
• CAS No: 1261842-15-2
• MF: C₁₃H₁₀F₂N₂O₂
• MW: 264.227509975433
• CID: 4929077
• Update Time: 2025-06-07

Methyl 5-amino-2-(2,3-difluorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(2,3-difluorophenyl)isonicotinate

• Inchi： 1S/C13H10F2N2O2/c1-19-13(18)8-5-11(17-6-10(8)16)7-3-2-4-9(14)12(7)15/h2-6H,16H2,1H3
• InChI Key： GPGDLDHMAKNPNZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(C(=O)OC)C(=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 2.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-2-(2,3-difluorophenyl)isonicotinate

Methyl 5-amino-2-(2,3-difluorophenyl)isonicotinate (CAS No. 1261842-15-2): A Comprehensive Overview

Methyl 5-amino-2-(2,3-difluorophenyl)isonicotinate, identified by its CAS number 1261842-15-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both amino and carboxylate functional groups, along with the distinctive 2,3-difluorophenyl moiety, makes it a versatile intermediate in synthetic chemistry.

The synthesis of Methyl 5-amino-2-(2,3-difluorophenyl)isonicotinate involves a series of well-defined chemical reactions that highlight the compound's complexity and the precision required in its preparation. The process typically begins with the functionalization of the isonicotinic acid derivative, followed by the introduction of the 2,3-difluorophenyl group through nucleophilic aromatic substitution or other advanced coupling techniques. The final step often involves esterification to yield the methyl ester form, which enhances its solubility and stability.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing fluorine atoms. The fluorine atoms in 5-amino-2-(2,3-difluorophenyl)isonicotinate contribute to its metabolic stability and binding affinity, making it an attractive candidate for drug design. Studies have shown that fluorinated aromatic compounds can exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation, which are crucial factors in developing effective therapeutic agents.

One of the most compelling aspects of Methyl 5-amino-2-(2,3-difluorophenyl)isonicotinate is its potential role as a precursor in the synthesis of novel pharmaceuticals. Researchers have been investigating its utility in creating derivatives with specific biological activities. For instance, modifications at the amino group can lead to compounds with enhanced binding to target enzymes or receptors, while alterations at the difluorophenyl ring can influence metabolic pathways and drug interactions.

The latest advancements in computational chemistry have further facilitated the study of Methyl 5-amino-2-(2,3-difluorophenyl)isonicotinate. Molecular modeling techniques allow scientists to predict the interactions between this compound and biological targets with high accuracy. This has enabled the rapid design of new analogs with improved pharmacokinetic profiles. Additionally, high-throughput screening methods have been employed to identify promising derivatives for further optimization.

The application of Methyl 5-amino-2-(2,3-difluorophenyl)isonicotinate extends beyond academic research. Pharmaceutical companies are increasingly leveraging this compound in their drug discovery pipelines due to its versatility and well-documented synthetic pathways. Its use as an intermediate has led to the development of several experimental drugs that are currently undergoing preclinical evaluations. These studies aim to assess the safety and efficacy of new therapeutic agents derived from this compound.

The environmental impact of synthesizing and using Methyl 5-amino-2-(2,3-difluorophenyl)isonicotinate is also a critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional methods. These innovations not only improve sustainability but also enhance cost-effectiveness in large-scale production.

In conclusion, Methyl 5-amino-2-(2,3-difluorophenyl)isonicotinate (CAS No. 1261842-15-2) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structure and functional groups make it a valuable tool for creating novel therapeutic agents. As research continues to evolve, new applications and derivatives of this compound are expected to emerge, further solidifying its importance in the chemical and pharmaceutical industries.